Cas no 49863-48-1 ( )

• Product Name: &nbsp
• CAS No: 49863-48-1
• MF: C₂₀H₃₉N₅O₇
• MW: 461.552965402603
• CID: 872423
• PubChem ID: 170820
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• verdamicin
• (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2R,3S)-3-amino-6-(1-aminoethyl)-3,4-dihydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• 49863-48-1
• DTXSID20964453
• O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6-)-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-threo-hept-4-enopyranosyl-(1-4)-2-deoxy-D-streptamine)
• O-3-Deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6-)-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-threo-hept-4-enopyranosyl-(1-4))-2-deoxy-D-streptamine
• GTPL11010
• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[[(2R,3S)-3-amino-6-(1-aminoethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• Verdamycin
• D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-threo-hept-4-enopyranosyl-(1-4))-2-deoxy-
• CHEMBL1276546
• Verdamycin 1
• 6'-C-Methylsisomicin
• Verdamycin I
•  

• Inchi： 1S/C20H39N5O7/c1-8(21)12-5-4-9(22)18(30-12)31-15-10(23)6-11(24)16(13(15)26)32-19-14(27)17(25-3)20(2,28)7-29-19/h5,8-11,13-19,25-28H,4,6-7,21-24H2,1-3H3
• InChI Key： XUSXOPRDIDWMFO-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C)(CO1)O)NC)O)C1C(CC(C(C1O)OC1C(CC=C(C(C)N)O1)N)N)N

Computed Properties

• Exact Mass: 461.28494860g/mol
• Monoisotopic Mass: 461.28494860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides